2-(2,4-dichlorophenoxy)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C19H19Cl2N5O3/c1-4-13-11(3)22-19(24-18(13)28)26-16(7-10(2)25-26)23-17(27)9-29-15-6-5-12(20)8-14(15)21/h5-8H,4,9H2,1-3H3,(H,23,27)(H,22,24,28)
• InChI Key: QKQZZQDZGZMSFN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C19H19Cl2N5O3
• Molecular Weight: 436.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C19H19Cl2N5O3 and its molecular weight is 436.29. The purity is usually 95%.
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Scientific Research Applications

• Coordination Complexes and Antioxidant Activity : A study by Chkirate et al. (2019) explored pyrazole-acetamide derivatives, related to the chemical , in the synthesis of Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, indicating potential applications in biochemistry and pharmaceuticals (Chkirate et al., 2019).

• Antimicrobial and Anticancer Agents : Research by Hafez et al. (2016) synthesized novel pyrazole derivatives, which showed higher anticancer activity than the reference drug doxorubicin and also exhibited good to excellent antimicrobial activity. This highlights the potential of such compounds in developing new anticancer and antimicrobial agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Cytotoxic Activity in Cancer Cell Lines : Al-Sanea et al. (2020) focused on synthesizing derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide, demonstrating appreciable cancer cell growth inhibition in various cancer cell lines, highlighting their potential as anticancer agents (Al-Sanea et al., 2020).

• In Vitro Antitumor Activity : Fahim et al. (2019) synthesized pyrimidiopyrazole derivatives, which demonstrated outstanding in vitro antitumor activity against HepG2 cell lines. This indicates the potential of these compounds in cancer treatment (Fahim, Elshikh, & Darwish, 2019).

• Antitubercular Agents : A study by Trivedi et al. (2010) synthesized a library of dihydropyrimidines, finding that some compounds showed potent in vitro antitubercular activity, suggesting their use in combating tuberculosis (Trivedi et al., 2010).